Cas no 1286754-97-9 (7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride)

• Product Name: 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride
• CAS No: 1286754-97-9
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 3164543
• PubChem ID: 91666788
• Update Time: 2025-05-19

7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride
• 7-(Piperidin-1-yl)-5-azaspiro[2.4]heptane
• 7-Piperidin-1-yl-5-azaspiro[2.4]heptane
• 1286754-97-9
• BS-53284
• SB42776
• F72452
• MFCD28023834

• Inchi： 1S/C11H20N2/c1-2-6-13(7-3-1)10-8-12-9-11(10)4-5-11/h10,12H,1-9H2
• InChI Key： SNINMYKEOZEFFH-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1CNCC21CC2

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride

Recent Advances in the Study of 7-Piperidin-1-yl-5-azaspiro[2.4]heptane Dihydrochloride (CAS: 1286754-97-9)

7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride (CAS: 1286754-97-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The compound's molecular structure, featuring a piperidine moiety fused to a spirocyclic azetidine ring, confers distinct physicochemical properties that enhance its bioavailability and target specificity. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride, with recent publications highlighting improved synthetic routes that reduce byproduct formation and increase scalability. These advancements are critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride exhibits high affinity for specific neurotransmitter receptors, including those implicated in neuropsychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with notable improvements in behavioral models. For instance, recent rodent studies have shown that the compound can significantly reduce anxiety-like behaviors without inducing sedative effects, suggesting a favorable therapeutic window.

In addition to its CNS applications, emerging research has explored the compound's potential in other therapeutic areas. Preliminary data indicate that 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride may possess anti-inflammatory and analgesic properties, possibly through interactions with peripheral nociceptive pathways. These findings open new avenues for its use in chronic pain management and inflammatory diseases, although further mechanistic studies are required to elucidate its mode of action.

Despite these promising results, challenges remain in the development of 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in comprehensive preclinical studies. Recent publications have begun to tackle these questions, employing advanced pharmacokinetic and toxicological models to assess the compound's suitability for human trials.

In conclusion, 7-Piperidin-1-yl-5-azaspiro[2.4]heptane dihydrochloride represents a compelling candidate for further investigation in the pharmaceutical sciences. Its unique structural features and broad pharmacological activity underscore its potential to address unmet medical needs in CNS and beyond. Continued research efforts, particularly in optimizing its pharmacokinetic properties and expanding its therapeutic indications, will be crucial for translating these findings into clinical applications.